Efficient enantioselective synthesis of pyrazolines and isoxazolines enabled by an iridium-catalyzed intramolecular allylic substitution reaction†

Organic Chemistry Frontiers Pub Date: 2022-04-04 DOI: 10.1039/D2QO00147K

Abstract

An efficient Ir-catalyzed enantioselective intramolecular allylic substitution reaction of 2-tosylhydrazono or hydroxyimino carbonates for the synthesis of five-, six- and seven-membered heterocycles containing N–N and N–O bonds has been achieved.

Graphical abstract: Efficient enantioselective synthesis of pyrazolines and isoxazolines enabled by an iridium-catalyzed intramolecular allylic substitution reaction
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